Lipophilicity (LogP) Differentiation: Methylene Spacer Lowers LogP vs. Direct N-Phenyl Analog by ΔLogP ≈ 0.3–0.5 Units
N-[(3-Chlorophenyl)methyl]-2-methyloxolan-3-amine exhibits an XLogP3-AA of 2.4 (PubChem) and a vendor-computed LogP of 2.607 (Leyan) [1]. In contrast, the direct N-phenyl analog N-(3-chlorophenyl)-2-methyloxolan-3-amine (CAS 1555188-60-7), which lacks the methylene spacer, has a vendor-computed LogP of 2.9293—a ΔLogP of +0.322 units higher . The unsubstituted benzyl analog N-benzyl-2-methyloxolan-3-amine (CAS 1546943-51-4) has a vendor-computed LogP of 1.9536, which is 0.653 units lower due to the absence of the chlorine atom . This intermediate lipophilicity of the target compound positions it between the more lipophilic direct N-phenyl analog and the less lipophilic unsubstituted benzyl analog.
Direct N-phenyl: 2.9293
Unsubstd benzyl: 1.9536
ΔLogP -0.322 vs. N-phenyl; +0.653 vs. unsubstd
| Evidence Dimension | Computed LogP (lipophilicity) |
|---|---|
| Target Compound Data | XLogP3-AA 2.4 (PubChem); LogP 2.607 (Leyan) |
| Comparator Or Baseline | N-(3-chlorophenyl)-2-methyloxolan-3-amine: LogP 2.9293 (Leyan); N-benzyl-2-methyloxolan-3-amine: LogP 1.9536 (Leyan) |
| Quantified Difference | ΔLogP = -0.322 vs. direct N-phenyl analog; ΔLogP = +0.653 vs. unsubstituted benzyl analog |
| Conditions | Computed LogP values from Leyan vendor platform using consistent computational methodology; XLogP3-AA from PubChem 2021.05.07 release |
Why This Matters
Intermediate lipophilicity (LogP 2.4–2.6) suggests a balanced profile for membrane permeability while maintaining aqueous solubility, a critical parameter for fragment-based drug discovery and lead optimization where excessively lipophilic compounds risk poor pharmacokinetics.
- [1] PubChem Compound Summary for CID 75525159. XLogP3-AA value of 2.4 computed by XLogP3 3.0, PubChem release 2021.05.07. View Source
